Cas no 874472-98-7 (3-Bromo-2-methoxybenzonitrile)

• Product Name: 3-Bromo-2-methoxybenzonitrile
• CAS No: 874472-98-7
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD09834773
• CID: 709693
• PubChem ID: 329762269
• Update Time: 2024-10-26

3-Bromo-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methoxybenzonitrile
• 2-Bromo-6-cyanoanisole
• Benzonitrile,3-bromo-2-methoxy-
• Benzonitrile, 3-bromo-2-methoxy-
• AK109474
• 3-bromo-2-methoxy-benzonitrile
• ONHVKHDUTPBVBT-UHFFFAOYSA-N
• 3-bromo-2-(methyloxy)benzonitrile
• 3849AC
• CL9085
• FCH1327217
• OR345437
• ST2410510
• AX8224771
• 3-Bromo-2-methoxybenzonitrile (ACI)
• 874472-98-7
• MFCD09834773
• AKOS015833864
• DS-4345
• CS-0028742
• EN300-6775627
• 3-Bromo-2-methoxybenzonitrile, 97%
• DB-076958
• DTXSID00677812
• SY110672
• SCHEMBL1423571

• MDL： MFCD09834773
• Inchi： 1S/C8H6BrNO/c1-11-8-6(5-10)3-2-4-7(8)9/h2-4H,1H3
• InChI Key： ONHVKHDUTPBVBT-UHFFFAOYSA-N
• SMILES： N#CC1C(OC)=C(Br)C=CC=1

Computed Properties

• Exact Mass: 210.96300
• Monoisotopic Mass: 210.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• XLogP3: 2.3

Experimental Properties

• Melting Point: 75-80 °C
• PSA: 33.02000
• LogP: 2.32938

3-Bromo-2-methoxybenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides